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Abstract
Strontium acetate, a compound with significant applications in pharmaceuticals, materials

science, and chemical synthesis, exists primarily in two forms: hemihydrate and anhydrous.

The presence or absence of water of hydration dramatically influences the material's physical

and chemical properties, impacting its stability, solubility, and reactivity. This technical guide

provides an in-depth comparison of strontium acetate hemihydrate and its anhydrous

counterpart, offering a comprehensive overview of their properties, methods for

characterization, and key considerations for their use in research and development.

Introduction
Strontium acetate (Sr(CH₃COO)₂) is a salt of strontium and acetic acid.[1] It is a white,

crystalline solid that is soluble in water.[1][2] The compound is commonly available as

strontium acetate hemihydrate ((CH₃COO)₂Sr · 0.5H₂O), which is the more stable form under

ambient conditions.[3] The anhydrous form can be obtained by heating the hemihydrate.[4]

Understanding the distinct properties of these two forms is critical for applications ranging from

the synthesis of advanced materials to the formulation of pharmaceuticals, where precise

control over stoichiometry and reactivity is paramount.
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A comparative summary of the key physicochemical properties of strontium acetate
hemihydrate and anhydrous strontium acetate is presented in Table 1.

Table 1: Comparison of Physicochemical Properties

Property
Strontium Acetate
Hemihydrate

Strontium Acetate
Anhydrous

Chemical Formula (CH₃COO)₂Sr · 0.5H₂O[5] Sr(CH₃COO)₂[6]

CAS Number 14692-29-6[7] 543-94-2[5][6]

Molecular Weight 214.72 g/mol [3] 205.71 g/mol [1]

Appearance White crystalline powder[8] White crystalline solid[9]

Density 2.099 g/cm³[7][10] ~2.09 g/cm³[11]

Melting Point Dehydrates at ~150 °C[4][10] 321 °C[12]

Decomposition Temperature
Decomposes after

dehydration[4]
350-400 °C[12]

Water Solubility Soluble[10] Very soluble[4]

Hygroscopicity Stable under normal conditions Hygroscopic[5]

Experimental Protocols
This section details the experimental methodologies for characterizing and differentiating

between the hemihydrate and anhydrous forms of strontium acetate.

Determination of Water Content (Gravimetric Method)
This protocol outlines a standard laboratory procedure for determining the water of hydration in

strontium acetate hemihydrate.

Methodology:

Crucible Preparation: A clean, dry porcelain crucible is heated to a constant weight to

remove any residual moisture. This is achieved by heating the crucible to approximately 110
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°C for 30 minutes and then cooling it in a desiccator before weighing. The process is

repeated until two consecutive weighings are within 0.001 g.

Sample Preparation: Approximately 1-2 grams of strontium acetate hemihydrate are

accurately weighed into the pre-weighed crucible.

Dehydration: The crucible containing the sample is placed in an oven at 150 °C for 2 hours.

This temperature is sufficient to drive off the water of hydration without causing

decomposition of the anhydrous salt.[4][10]

Cooling and Weighing: The crucible is then cooled to room temperature in a desiccator and

weighed.

Constant Weight: The heating, cooling, and weighing steps are repeated until a constant

weight is achieved, indicating that all water of hydration has been removed.

Calculation: The percentage of water is calculated using the following formula:

Thermal Analysis (TGA/DSC)
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful

techniques to study the thermal behavior of strontium acetate.

Methodology:

Instrumentation: A simultaneous TGA/DSC instrument is used.

Sample Preparation: 5-10 mg of the sample (hemihydrate or anhydrous) is placed in an

aluminum or alumina pan.

Atmosphere: The experiment is conducted under a controlled atmosphere, typically nitrogen,

with a flow rate of 50 mL/min to prevent oxidative decomposition.[4]

Heating Program: The sample is heated from ambient temperature to 600 °C at a constant

heating rate of 10 °C/min.[4]

Data Analysis:
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TGA: The TGA curve plots the percentage of mass loss versus temperature. For the

hemihydrate, a distinct mass loss step corresponding to the loss of water of hydration will

be observed around 150 °C.[4] Further mass loss at higher temperatures indicates the

decomposition of the anhydrous salt.

DSC: The DSC curve plots the heat flow versus temperature. An endothermic peak

corresponding to the dehydration process will be observed for the hemihydrate. For the

anhydrous form, an endotherm corresponding to its melting point will be seen, followed by

an endotherm or exotherm associated with decomposition.

Solubility Determination
This protocol describes a method to determine the aqueous solubility of both forms of

strontium acetate as a function of temperature.

Methodology:

Saturated Solution Preparation: An excess amount of strontium acetate (either hemihydrate

or anhydrous) is added to a known volume of deionized water in a jacketed glass vessel

maintained at a constant temperature.

Equilibration: The solution is stirred for a prolonged period (e.g., 24 hours) to ensure

equilibrium is reached.

Sample Withdrawal and Filtration: A sample of the supernatant is withdrawn using a pre-

heated syringe and immediately filtered through a 0.45 µm filter to remove any undissolved

solid.

Concentration Analysis: The concentration of strontium in the filtrate is determined by a

suitable analytical technique, such as Inductively Coupled Plasma-Optical Emission

Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS).

Temperature Variation: The experiment is repeated at various temperatures (e.g., 20, 30, 40,

50, and 60 °C) to construct a solubility curve.

Crystal Structure Analysis (X-ray Diffraction)
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X-ray Diffraction (XRD) is used to determine the crystal structure and differentiate between the

crystalline phases of the hemihydrate and anhydrous forms.

Methodology:

Instrumentation: A powder X-ray diffractometer with Cu Kα radiation is used.

Sample Preparation: A small amount of the powdered sample is gently pressed into a

sample holder to ensure a flat, level surface.

Data Collection: The XRD pattern is collected over a 2θ range of 10-80° with a step size of

0.02° and a dwell time of 1 second per step.

Data Analysis: The resulting diffractogram, a plot of intensity versus 2θ, will show a unique

set of peaks for each crystalline form. These patterns can be compared to reference patterns

from crystallographic databases (e.g., the International Centre for Diffraction Data - ICDD) to

confirm the identity and purity of the phase.

Visualizations
The following diagrams illustrate key experimental workflows and the relationship between the

two forms of strontium acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1198276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strontium Acetate Hemihydrate

Characterization

Strontium Acetate Anhydrous

Hemihydrate Sample

TGA/DSC

Thermal Analysis

XRD

Structural Analysis

Solubility Test

Solubility Measurement

Anhydrous Sample

Click to download full resolution via product page

Caption: Experimental workflow for the characterization of strontium acetate forms.
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Caption: Conversion between hemihydrate and anhydrous forms of strontium acetate.
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The choice between the hemihydrate and anhydrous forms of strontium acetate is critical in

drug development. The anhydrous form, being hygroscopic, requires controlled storage and

handling to prevent conversion to the hemihydrate, which could alter the dosage and

dissolution properties of a formulation. The hemihydrate, being more stable, is often preferred

for solid dosage forms. However, the higher solubility of the anhydrous form might be

advantageous in applications requiring rapid dissolution.

Conclusion
Strontium acetate hemihydrate and anhydrous strontium acetate exhibit distinct

physicochemical properties that are primarily dictated by the presence of water of hydration. A

thorough understanding of these differences, supported by robust analytical characterization, is

essential for their effective utilization in scientific research and industrial applications. The

experimental protocols detailed in this guide provide a framework for the comprehensive

analysis of these two important chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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